Cas no 64018-94-6 (1,3-Benzenedicarboxylic acid, 4-amino-, diethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-amino-, diethyl ester
• CAS No: 64018-94-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD22480968
• CID: 1664734
• PubChem ID: 57196081
• Update Time: 2025-04-21

1,3-Benzenedicarboxylic acid, 4-amino-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-amino-, diethyl ester
• Diethyl 4-aminoisophthalate
• diethyl 4-aminobenzene-1,3-dicarboxylate
• 4-Amino-isophthalic acid diethyl ester
• A867968
• 64018-94-6
• DS-9488
• SCHEMBL2896481
• DB-141657
• diethyl4-aminoisophthalate
• AMY23514
• AKOS025287238
• CS-0454453

• MDL： MFCD22480968
• Inchi： 1S/C12H15NO4/c1-3-16-11(14)8-5-6-10(13)9(7-8)12(15)17-4-2/h5-7H,3-4,13H2,1-2H3
• InChI Key： JWELZQZRNUOFHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=O)OCC)C=CC=1N)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62